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Compound of Interest

Compound Name: lopanoic Acid

Cat. No.: B1672083

Essential Safety and Handling Guide for lopanoic
Acid

This guide provides crucial safety, handling, and disposal information for lopanoic Acid,
tailored for research, scientific, and drug development professionals. The following procedures
are designed to ensure a safe laboratory environment by offering direct, procedural guidance.

Hazard Identification

lopanoic Acid is classified as harmful if swallowed (Acute Toxicity, Oral, Category 4).[1][2]
When heated to decomposition, it can emit dangerous fumes.[1] It is also known to be light-
sensitive.

Personal Protective Equipment (PPE)

A thorough risk assessment is essential before handling lopanoic Acid. The following table
summarizes the recommended PPE to minimize exposure and ensure personal safety.
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PPE Category Item Specifications Rationale
Chemical splash
goggles conformingto  Protects eyes from
Eye & Face Protection  Safety Goggles EN166 (EU) or NIOSH splashes of the

(US) standards (e.g.,
marked "Z87").

chemical or solvents.

Face Shield

To be worn in addition

to safety goggles.

Provides an extra
layer of protection for
the face during
procedures with a

high risk of splashing.

Hand Protection

Disposable Nitrile

Gloves

Inspected prior to use.
Double-gloving is

recommended.

Provides protection
against incidental skin
contact. Contaminated
gloves should be
removed immediately
using proper
technique and
disposed of according

to regulations.

Body Protection

Laboratory Coat

Fire-resistant is

preferred.

Protects skin and
clothing from spills

and splashes.

Closed-toe Shoes

Prevents foot injuries
from spills or dropped

objects.

Respiratory Protection

Dust Respirator

Use in a well-
ventilated area. A local
exhaust system is
recommended where
dust may be

generated.

Required when
engineering controls
are insufficient to
prevent inhalation of
dust.
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Safe Handling and Storage

Handling:

Work in a well-ventilated area, preferably using a closed system or local exhaust ventilation
to minimize direct exposure.

Avoid the formation and dispersion of dust.

Do not eat, drink, or smoke in areas where lopanoic Acid is handled.

Wash hands and face thoroughly after handling and before breaks.

Avoid contact with skin, eyes, and clothing.

Storage:

o Keep the container tightly closed and store it in a cool, dark, and dry place.
e lopanoic Acid is light-sensitive and should be protected from light.

o Store away from incompatible materials such as oxidizing agents.

Physicochemical and Toxicological Data

The following table provides key quantitative data for lopanoic Acid. Currently, no official
Occupational Exposure Limits (OELs) have been established by major regulatory bodies like
OSHA or NIOSH.
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Property Value

Chemical Formula C11H12I3NOz2

Molecular Weight 570.93 g/mol

CAS Number 96-83-3

Appearance Light yellowish-white powder
Melting Point 150-156 °C (with decomposition)
Acute Toxicity (Oral) Harmful if swallowed (Category 4)
LD50 (Intraperitoneal, rat) 1520 mg/kg

Occupational Exposure Limits Not established

Operational Plans
Spill Response Protocol

In the event of a spill, immediate and appropriate action is necessary to prevent contamination
and exposure.

Methodology:

o Evacuate and Secure: Immediately alert others in the area and evacuate non-essential
personnel. Restrict access to the spill area.

o Ventilate: Ensure the area is well-ventilated.

o Don PPE: Wear all recommended personal protective equipment, including respiratory
protection, before entering the spill area.

o Containment: Prevent the product from entering drains.
e Cleanup (Solid Spill):

o Avoid generating dust.
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o Carefully sweep up the spilled material.
o Use an inert absorbent material like sand or vermiculite for any remaining residue.

o Collect all material into a suitable, sealed, and labeled container for hazardous waste
disposal.

Decontamination: Clean the spill area thoroughly with an appropriate solvent and then soap
and water.

Disposal: Dispose of all contaminated materials (including PPE) as hazardous waste.
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Caption: A workflow diagram for handling an lopanoic Acid spill.
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Disposal Plan

Proper disposal of lopanoic Acid and associated waste is critical to prevent environmental
contamination and ensure regulatory compliance.

Methodology:
o Waste Segregation:

o Solid Waste: All solid materials contaminated with lopanoic Acid (e.g., gloves, weighing
paper, absorbent materials) must be collected in a dedicated, clearly labeled hazardous
waste container.

o Liquid Waste: Solutions containing lopanoic Acid should be collected in a separate,
labeled hazardous liquid waste container.

o Chemical Treatment (Optional): lodinated organic compounds may require chemical
treatment prior to final disposal. A common method involves reduction to iodide using a
reducing agent like sodium thiosulfate. This step should only be performed by personnel
trained in chemical waste treatment.

e Final Disposal:

o Arrange for disposal through a licensed and approved hazardous waste management
company.

o Do not dispose of lopanoic Acid down the drain.

o Follow all federal, state, and local regulations for chemical waste disposal.

First Aid Procedures

Immediate first aid is crucial in case of exposure.
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Exposure Route First Aid Procedure

IF SWALLOWED: Call a POISON CENTER or
Ingestion doctor immediately if you feel unwell. Rinse the

mouth with water. Do NOT induce vomiting.

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.
Eye Contact ]

Remove contact lenses if present and easy to

do. Seek immediate medical attention.

Remove contaminated clothing immediately.

Wipe off as much of the material as possible
Skin Contact and then wash the affected area with soap and

plenty of water. Consult a physician if irritation

persists.

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen and seek medical

attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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